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Compound of Interest

Compound Name: Derrisisoflavone H

Cat. No.: B15591509

An In-depth Examination of the Chemical Properties, Biological Activities, and Experimental
Protocols of a Promising Natural Isoflavonoid

Abstract

Derrisisoflavone H, a prenylated isoflavonoid isolated from the plant genus Derris, represents
a class of natural products with significant therapeutic potential. Isoflavones, in general, are
recognized for a wide range of biological activities, including anti-inflammatory, antioxidant, and
anticancer effects. This technical guide provides a comprehensive overview of the chemical
and physical properties of Derrisisoflavone H, details its isolation and characterization, and
explores its potential biological activities and underlying signaling pathways based on current
scientific literature. This document is intended to serve as a valuable resource for researchers,
scientists, and professionals in the field of drug development who are interested in the potential
applications of Derrisisoflavone H.

Chemical and Physical Properties

Derrisisoflavone H is a prenylated isoflavonoid that was first isolated from the twigs and
leaves of Derris robusta.[1] Its chemical structure was elucidated through extensive
spectroscopic analysis, including High-Resolution Electrospray lonization Mass Spectrometry
(HRESIMS), Ultraviolet (UV) spectroscopy, and both one-dimensional and two-dimensional
Nuclear Magnetic Resonance (NMR) spectroscopy.[1]
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Chemical Structure and Identification

¢ IUPAC Name: 5-hydroxy-2-(4-hydroxyphenyl)-8,8-dimethyl-6-(2-methylbut-3-en-2-yl)-4H,8H-
pyrano[2,3-flchromen-4-one

e Molecular Formula: C26H2607[1]

e CAS Number: 2172624-65-4

Physicochemical Data

The following table summarizes the known physicochemical properties of Derrisisoflavone H.
It is important to note that while spectroscopic data is available, quantitative data on properties
such as melting point and solubility are not extensively reported in the current literature.

Property Value Reference
Molecular Weight 450.48 g/mol Calculated
Appearance Yellow amorphous powder [1]

268 (4.75), 297 (sh) (4.23),
UV (MeOH) Amax (log €) 359 (3.60) nm [1]

m/z 449.1608 (calcd. for
HRESIMS (neg.) [M-H]~ [1]
C26H2507, 449.1606)

See Table 2 in Cui, L., et al.

1H NMR Data (2016) [1]
See Table 2 in Cui, L., et al.
13C NMR Data (2016) [1]

Table 1: Physicochemical Properties of Derrisisoflavone H

Experimental Protocols
Extraction and Isolation of Derrisisoflavone H

The following protocol for the extraction and isolation of Derrisisoflavone H is based on the
methodology described by Cui, L., et al. (2016).[1]
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Workflow for Extraction and Isolation of Derrisisoflavone H
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Caption: Workflow for the extraction and isolation of Derrisisoflavone H.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b15591509?utm_src=pdf-body
https://www.benchchem.com/product/b15591509?utm_src=pdf-body-img
https://www.benchchem.com/product/b15591509?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15591509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Detailed Protocol:

e Plant Material and Extraction: Air-dried and powdered twigs and leaves of Derris robusta are
extracted with 95% ethanol at room temperature.

o Concentration: The ethanol extract is concentrated under reduced pressure to obtain a crude
extract.

o Fractionation: The crude extract is subjected to silica gel column chromatography using a
gradient of petroleum ether and acetone to yield several fractions.

 Isolation and Purification: The fractions containing the target compound are further purified
by repeated column chromatography on silica gel and Sephadex LH-20, followed by final
purification using preparative High-Performance Liquid Chromatography (HPLC) to afford
pure Derrisisoflavone H.

Biological Activities and Signaling Pathways

While specific quantitative data on the biological activities of Derrisisoflavone H is limited, the
broader class of isoflavonoids from Derris species has been reported to possess significant
anti-inflammatory, antioxidant, and anticancer properties.[2][3][4][5][6][7][8]

Anti-inflammatory Activity

Isoflavones isolated from Derris scandens have demonstrated notable anti-inflammatory
effects. For instance, Derrisisoflavone A has been shown to inhibit nitric oxide (NO) production
in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages.[2][3] This inhibition is a key
indicator of anti-inflammatory potential, as NO is a major inflammatory mediator. The proposed
mechanism involves the suppression of pro-inflammatory gene expression, such as inducible
nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).[2][3]

Potential Anti-inflammatory Signaling Pathway of Derris Isoflavones
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Caption: Potential inhibition of the NF-kB signaling pathway by Derris isoflavones.

Anticancer Activity

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b15591509?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15591509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Several isoflavones from Derris species have exhibited cytotoxic effects against various cancer
cell lines.[9][10] For example, related compounds have been shown to induce apoptosis
(programmed cell death) in breast cancer cells.[9] The underlying mechanisms are believed to
involve the modulation of key signaling pathways that regulate cell proliferation, survival, and
apoptosis. While specific studies on Derrisisoflavone H are needed, it is plausible that it
shares similar anticancer properties.

General Apoptotic Pathways Potentially Modulated by Isoflavones
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Caption: General overview of signaling pathways potentially modulated by isoflavones.

Future Directions

Derrisisoflavone H presents a compelling case for further investigation. Future research
should focus on:

e Quantitative Physicochemical Characterization: Determining the melting point, solubility in
various pharmaceutically relevant solvents, and conducting comprehensive stability studies.

» Quantitative Biological Evaluation: Performing in-depth studies to determine the ICso values
of Derrisisoflavone H against a panel of cancer cell lines and in various anti-inflammatory
and antioxidant assays.
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e Mechanistic Studies: Elucidating the specific molecular targets and signaling pathways
modulated by Derrisisoflavone H to understand its mechanism of action.

« In Vivo Studies: Evaluating the efficacy and safety of Derrisisoflavone H in preclinical
animal models of inflammation and cancer.

Conclusion

Derrisisoflavone H is a structurally interesting natural product with the potential for significant
therapeutic applications. While current knowledge is primarily based on its isolation and
structural characterization, the known biological activities of related isoflavonoids from the
Derris genus provide a strong rationale for its further investigation. This technical guide
consolidates the available information on Derrisisoflavone H and highlights the key areas for
future research that will be critical for unlocking its full therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 9.5,7,4'-Trihydroxy-6,8-diprenylisoflavone and lupalbigenin, active components of Derris
scandens, induce cell death on breast cancer cell lines - PubMed [pubmed.ncbi.nim.nih.gov]

e 10. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Derrisisoflavone H: A Technical Guide for Researchers
and Drug Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15591509#chemical-properties-of-derrisisoflavone-h]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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